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Compound of Interest

Compound Name: 4-(Trimethylsilyl)butanenitrile

Cat. No.: B099811

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the chemical properties, synthesis, and related compounds of
the molecule specified as 4-(trimethylsilyl)butanenitrile. Extensive database searches
indicate that "4-(trimethylsilyl)butanenitrile” is not a commonly recognized or commercially
available chemical entity. The scientific literature and chemical supplier catalogs predominantly
feature structurally related but distinct compounds. This guide provides a detailed overview of
these related molecules, including their molecular weights, chemical formulas, and
experimental protocols. The aim is to equip researchers, scientists, and drug development
professionals with a comprehensive understanding of this chemical space.

Nomenclature and Identification

Initial searches for "4-(trimethylsilyl)butanenitrile” did not yield a direct match for a
compound with this exact structure. Instead, the search results consistently pointed to several
related silyl-substituted butanenitriles. This suggests that the requested name may be
imprecise or refer to a less common isomer. The most frequently encountered and relevant
analogues are detailed below.

Physicochemical Properties of Related Compounds
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To provide a useful reference, the quantitative data for the most relevant and structurally similar
compounds are summarized in the table below. These compounds differ in the substitution on
the silyl group or the butanenitrile backbone.

Molecular Weight (
Compound Name Molecular Formula Imol ) CAS Number
g/mo

4-
(Trimethoxysily)butan ~ C7H1sNOsSi 189.28 55453-24-2
enitrile

4-
(Dichloromethylsilyl)b CsHoCI2NSI 182.12 1190-16-5

utyronitrile

4-
(Trichlorosilyl)butaneni  CaHeCIsNSi 202.54 1071-27-8

trile

(3S)-4-Chloro-3-
[(trimethylsilyl)oxy]but C7H14CINOSI 191.73 727382-14-1
anenitrile

Experimental Protocols: Synthesis of a Related
Compound

Given the lack of specific information for 4-(trimethylsilyl)butanenitrile, a detailed
experimental protocol for the synthesis of a closely related and well-documented compound,
(3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile, is provided below. This compound is noted for
its use in the synthesis of statins.[1]

Synthesis of (3S)-4-Chloro-3-[(trimethylsilyl)oxy]butanenitrile[1][2]
Materials:
¢ (S)-4-chloro-3-hydroxybutanenitrile (52.5 g)

o Tetrahydrofuran (THF) (250 mL total)
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Trimethylsilyl chloride (57.2 g)

Triethylamine (53.4 g)

Sodium iodide (catalytic amount)

21% aqueous solution of sodium chloride (500 mL)

Ethyl acetate (600 mL total)

Anhydrous sodium sulfate

Procedure:

A solution of (S)-4-chloro-3-hydroxybutanenitrile (52.5 g) in THF (150 mL) is charged into a
reaction vessel under an inert atmosphere at 25 °C.

Trimethylsilyl chloride (57.2 g) is added to the solution, and the mixture is stirred for 10
minutes at 20 °C.

A solution of triethylamine (53.4 g) in THF (100 mL) is added dropwise to the reaction
mixture, ensuring the temperature is maintained below 40 °C.

A catalytic amount of sodium iodide is added to the mixture, which is then stirred for 5 hours
at 40 °C.

The reaction progress is monitored by Gas Chromatography (GC) and Thin-Layer
Chromatography (TLC) to confirm the complete conversion of the starting material.

Upon completion, the reaction mixture is cooled to 0 °C.

A 21% aqueous solution of sodium chloride (500 mL) is added, and the product is extracted
with ethyl acetate (2 x 300 mL).

The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield (3S)-4-Chloro-3-
[(trimethylsilyl)oxy]butanenitrile as a light brown liquid (84.0 g, 99% yield).
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Logical Workflow and Visualization

The following diagrams illustrate the logical workflow for identifying the correct chemical
information and a representative experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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